Cas no 646053-42-1 (3-Pyridinesulfonic acid, 2-amino-6-methyl-, phenyl ester)

• Product Name: 3-Pyridinesulfonic acid, 2-amino-6-methyl-, phenyl ester
• CAS No: 646053-42-1
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 421827
• PubChem ID: 12030817
• Update Time: 2025-04-19

3-Pyridinesulfonic acid, 2-amino-6-methyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonic acid, 2-amino-6-methyl-, phenyl ester
• phenyl 2-amino-6-methylpyridine-3-sulfonate
• DTXSID90476119
• 646053-42-1

• Inchi： 1S/C12H12N2O3S/c1-9-7-8-11(12(13)14-9)18(15,16)17-10-5-3-2-4-6-10/h2-8H,1H3,(H2,13,14)
• InChI Key： KXRKVLLHILQPBL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)N=C1N)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.05696
• Monoisotopic Mass: 264.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• PSA: 82.28